Cas no 14756-75-3 (Thieno[2,3-b]thiophene-2-carboxylic acid)

Thieno[2,3-b]thiophene-2-carboxylic acid Properties

Names and Identifiers

• Thieno[2,3-b]thiophene-2-carboxylic acid
• thieno[2,3-b]thiophene-5-carboxylic acid
• 2-Thieno[2,3-b]thiophenecarboxylic acid
• AKOS006229467
• J-524928
• 2-CHLORO-4-(METHYLSULFONYL)-OXO-1-CYCLOHEXEN-1-YLBENZOICACID
• Thieno[2,3-b]thiophene-2-carboxylicacid
• E78347
• thieno[2,3-b]thiophene-2-carboxylic acid
• Thieno[2,3-b] thiophene-2-carboxylic acid
• CS-0217179
• JXHSGSLIUHNKRC-UHFFFAOYSA-N
• A884422
• thieno[2,3-b]thiophene-2-carboxylic acid, AldrichCPR
• MFCD00111552
• SCHEMBL1761579
• EN300-702736
• FT-0758653
• BS-49278
• Z1198150636
• 14756-75-3
• DTXSID10372321
• THIENO[2,3-B]THIOPHENE-2-CARBOXYLIC ACID
• +Expand

• MDL： MFCD00111552
• InChIKey： JXHSGSLIUHNKRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4O2S2/c8-6(9)5-3-4-1-2-10-7(4)11-5/h1-3H,(H,8,9)
• SMILES： C1=CSC2=C1C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 183.96500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 183.965
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 93.8A^2

Experimental Properties

• LogP: 2.66100
• PSA: 93.78000
• Refractive Index: 1.77
• Boiling Point: 389.5°Cat760mmHg
• Melting Point: 249 ºC (ethanol )
• Flash Point: 189.4°C
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),

Thieno[2,3-b]thiophene-2-carboxylic acid Security Information

Thieno[2,3-b]thiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%